Cas no 941982-78-1 (N'-3-(2-oxopiperidin-1-yl)phenyl-N-(propan-2-yl)ethanediamide)

• Product Name: N'-3-(2-oxopiperidin-1-yl)phenyl-N-(propan-2-yl)ethanediamide
• CAS No: 941982-78-1
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 5503082
• Update Time: 2025-11-04

N'-3-(2-oxopiperidin-1-yl)phenyl-N-(propan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-oxopiperidin-1-yl)phenyl]-N'-propan-2-yloxamide
• N'-3-(2-oxopiperidin-1-yl)phenyl-N-(propan-2-yl)ethanediamide

• Inchi： 1S/C16H21N3O3/c1-11(2)17-15(21)16(22)18-12-6-5-7-13(10-12)19-9-4-3-8-14(19)20/h5-7,10-11H,3-4,8-9H2,1-2H3,(H,17,21)(H,18,22)
• InChI Key： VCRJQXCRNOOCDY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2CCCCC2=O)=C1)(=O)C(NC(C)C)=O

Additional information on N'-3-(2-oxopiperidin-1-yl)phenyl-N-(propan-2-yl)ethanediamide

Comprehensive Overview of N'-3-(2-oxopiperidin-1-yl)phenyl-N-(propan-2-yl)ethanediamide (CAS No. 941982-78-1)

N'-3-(2-oxopiperidin-1-yl)phenyl-N-(propan-2-yl)ethanediamide (CAS No. 941982-78-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique 2-oxopiperidin-1-yl and ethanediamide functional groups, exhibits promising potential in drug development and therapeutic applications. Researchers are particularly interested in its molecular interactions and potential as a bioactive agent.

The chemical structure of N'-3-(2-oxopiperidin-1-yl)phenyl-N-(propan-2-yl)ethanediamide includes a phenyl ring substituted with a 2-oxopiperidin-1-yl group, which is known for its role in enhancing binding affinity to biological targets. The propan-2-yl and ethanediamide moieties further contribute to its solubility and stability, making it a versatile candidate for various applications. Recent studies have explored its potential in modulating enzyme activity and receptor binding, which are critical in the development of novel therapeutics.

In the context of current research trends, N'-3-(2-oxopiperidin-1-yl)phenyl-N-(propan-2-yl)ethanediamide is being investigated for its role in addressing unmet medical needs. For instance, its structural analogs have shown promise in targeting neurodegenerative diseases and inflammatory conditions. This aligns with the growing demand for innovative treatments in these areas, as evidenced by the increasing number of related searches on platforms like Google Scholar and PubMed.

From a synthetic chemistry perspective, the preparation of N'-3-(2-oxopiperidin-1-yl)phenyl-N-(propan-2-yl)ethanediamide involves multi-step organic reactions, including amidation and cyclization processes. The compound's purity and yield are critical factors that influence its efficacy in biological assays. Advanced analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize and validate its structure, ensuring consistency in research outcomes.

The commercial availability of N'-3-(2-oxopiperidin-1-yl)phenyl-N-(propan-2-yl)ethanediamide (CAS No. 941982-78-1) has facilitated its adoption in academic and industrial laboratories. Suppliers often provide detailed technical data sheets, including solubility profiles, storage conditions, and safety guidelines, to support researchers in their work. This accessibility has contributed to the compound's growing popularity in high-throughput screening and drug discovery programs.

One of the most frequently asked questions about N'-3-(2-oxopiperidin-1-yl)phenyl-N-(propan-2-yl)ethanediamide pertains to its stability under various conditions. Studies indicate that the compound remains stable at room temperature when stored in a dry, dark environment. However, prolonged exposure to moisture or extreme temperatures may affect its integrity, necessitating proper handling protocols. Such insights are invaluable for researchers aiming to optimize experimental conditions.

Another area of interest is the potential for N'-3-(2-oxopiperidin-1-yl)phenyl-N-(propan-2-yl)ethanediamide to serve as a scaffold for further chemical modifications. By introducing additional functional groups, scientists can tailor its properties to target specific biological pathways. This approach has been successfully applied in the development of kinase inhibitors and other small-molecule therapeutics, highlighting the compound's versatility.

In summary, N'-3-(2-oxopiperidin-1-yl)phenyl-N-(propan-2-yl)ethanediamide (CAS No. 941982-78-1) represents a compelling subject of study in modern chemistry and pharmacology. Its unique structural features, combined with its potential therapeutic applications, make it a valuable asset in the quest for innovative medical solutions. As research continues to unfold, this compound is poised to play a pivotal role in advancing our understanding of molecular interactions and drug design.